Cas no 10524-70-6 (1-Hexanol,3,3-dimethyl-)
1-Hexanol,3,3-dimethyl- structure
Product Name:1-Hexanol,3,3-dimethyl-
CAS No:10524-70-6
MF:C8H18O
MW:130.227922916412
CID:136966
PubChem ID:21893706
Update Time:2025-04-19
1-Hexanol,3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanol,3,3-dimethyl-
- 3,3-DIMETHYL-1-HEXANOL
- 3,3-dimethylhexan-1-ol
- 1-Hexanol,3,3-dimethyl
- 3,3-dimethyl-hexan-1-ol
- 3,3-dimethylhexanol
- 1321-33-1
- AKOS006277179
- SCHEMBL364831
- 5-Pyrrolidin-1-ylmethyl-furan-2-carboxylicacid
- NS00128873
- FT-0691959
- 10524-70-6
-
- Inchi: 1S/C8H18O/c1-4-5-8(2,3)6-7-9/h9H,4-7H2,1-3H3
- InChI Key: RAKYQWCHMSXUEG-UHFFFAOYSA-N
- SMILES: OCCC(C)(C)CCC
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 67
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8350
- Melting Point: -61.15°C (estimate)
- Boiling Point: 170.96°C (estimate)
- Refractive Index: 1.4310
- PSA: 20.23000
- LogP: 2.19510
1-Hexanol,3,3-dimethyl- Customs Data
- HS CODE:2905199090
- Customs Data:
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Hexanol,3,3-dimethyl- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
10524-70-6 (1-Hexanol,3,3-dimethyl-) Related Products
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